Cas no 1179407-88-5 (N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride)

N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride is a fluorinated triazine derivative featuring morpholine substituents, offering enhanced solubility and reactivity in synthetic applications. The fluorine substitution at the phenyl ring contributes to improved electronic properties and potential bioactivity, making it valuable in pharmaceutical and agrochemical research. The hydrochloride salt form ensures stability and ease of handling. Its structural design allows for versatile functionalization, facilitating its use as an intermediate in the development of kinase inhibitors or other biologically active compounds. The compound's well-defined synthesis route and high purity further support its utility in precision chemistry applications.

N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride structure

1179407-88-5 structure

Product Name:N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride

CAS No:1179407-88-5

MF:C₁₇H₂₂ClFN₆O₂

MW:396.846985340118

CID:5472866

Update Time:2025-10-12

N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-(3-fluorophenyl)-4,6-dimorpholin-4-yl-1,3,5-triazin-2-amine:hydrochloride
- N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride
- Inchi： 1S/C17H21FN6O2.ClH/c18-13-2-1-3-14(12-13)19-15-20-16(23-4-8-25-9-5-23)22-17(21-15)24-6-10-26-11-7-24;/h1-3,12H,4-11H2,(H,19,20,21,22);1H
- InChI Key： QSFIPLBYANPKFD-UHFFFAOYSA-N
- SMILES： N1=C(N2CCOCC2)N=C(N2CCOCC2)N=C1NC1=CC=CC(F)=C1.[H]Cl

N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2704-0005-2μmol	N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1179407-88-5	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2704-0005-5μmol	N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1179407-88-5	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2704-0005-10μmol	N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1179407-88-5	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2704-0005-20μmol	N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1179407-88-5	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2704-0005-1mg	N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1179407-88-5	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2704-0005-2mg	N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1179407-88-5	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2704-0005-3mg	N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1179407-88-5	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2704-0005-4mg	N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1179407-88-5	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2704-0005-5mg	N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1179407-88-5	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2704-0005-10mg	N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1179407-88-5	90%+	10mg	$118.5	2023-05-16

N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Additional information on N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride

Research Brief on N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride (CAS: 1179407-88-5)

N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride (CAS: 1179407-88-5) is a chemically synthesized small molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to the triazine class of molecules, which are known for their diverse pharmacological activities, including anticancer, antimicrobial, and kinase inhibitory properties. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further preclinical and clinical investigations.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Research indicates that N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride exhibits potent inhibitory effects against specific protein kinases involved in cell proliferation and survival pathways. These findings suggest its potential utility as a targeted therapy for various malignancies, particularly those driven by dysregulated kinase signaling. The fluorophenyl and morpholine substituents are believed to contribute to its high binding affinity and selectivity for these molecular targets.

In vitro and in vivo studies have demonstrated promising results regarding the compound's efficacy and safety profile. For instance, experiments conducted on cancer cell lines revealed significant growth inhibition and induction of apoptosis at nanomolar concentrations. Furthermore, pharmacokinetic studies in animal models showed favorable absorption and distribution characteristics, with minimal off-target effects observed at therapeutic doses. These data support the continued development of this compound as a potential anticancer agent.

The synthesis and optimization of N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride have also been areas of active research. Recent advancements in synthetic methodologies have enabled more efficient production of this compound with improved purity and yield. Structure-activity relationship (SAR) studies have further refined its chemical structure to enhance potency while reducing potential toxicity, paving the way for next-generation derivatives with superior pharmacological properties.

Looking ahead, ongoing research aims to explore the full therapeutic potential of this compound across various disease indications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance its development through preclinical testing and eventual clinical trials. Additionally, investigations into combination therapies and drug delivery systems are expected to further optimize its clinical utility. As the scientific community continues to unravel the complexities of this molecule, N-(3-fluorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride stands as a compelling example of how rational drug design can yield promising therapeutic candidates.